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Compound of Interest

Compound Name: 2-Iodo-5-nitropyridine

Cat. No.: B186300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Iodo-5-nitropyridine, a key building block in the synthesis of various organic compounds.[1]

The information is presented to support research and development activities in the

pharmaceutical and agrochemical industries.

Core Physical and Chemical Data
2-Iodo-5-nitropyridine is a halogenated heterocyclic compound. Its core identifiers and

properties are summarized below for easy reference.
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Property Value Citations

Chemical Name 2-Iodo-5-nitropyridine [2]

Synonyms
6-Iodo-3-nitropyridine, 5-nitro-

2-iodopyridine
[1][3]

CAS Number 28080-54-8 [2][3][4]

Molecular Formula C₅H₃IN₂O₂ [2][3][4]

Molecular Weight 249.99 g/mol [3][4]

Appearance

White to yellow or brown

crystalline solid, powder, or

chunks.

[1][2]

Melting Point 163-168 °C [2]

Purity
Commonly available in 97% or

>98% purity.
[2]

Solubility Soluble in organic solvents. [1]

Storage Conditions

Store in a cool, dry, and dark

place under an inert

atmosphere. The compound is

light and air sensitive.

[3]

Experimental Protocols
Detailed experimental procedures for the determination of the physical properties of 2-Iodo-5-
nitropyridine are not readily available in the public domain. However, standard laboratory

methodologies for characterizing solid organic compounds are applicable.

Determination of Melting Point (Capillary Method)
The melting point of 2-Iodo-5-nitropyridine can be determined using a standard melting point

apparatus.
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Sample Preparation: A small amount of the crystalline solid is finely powdered and packed

into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a steady rate of 1-2 °C per minute near the expected

melting point.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to when the entire sample has melted into a clear liquid. For a pure

substance, this range should be narrow. The reported range of 163-168 °C is indicative of

the typical purity available.[2]

Purity Analysis by Gas Chromatography (GC)
The purity of 2-Iodo-5-nitropyridine is often assessed using gas chromatography, as indicated

by suppliers who provide >98.0% purity determined by GC.

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

organic solvent (e.g., acetone, dichloromethane).

Injection: A small volume (typically 1 µL) of the sample solution is injected into the gas

chromatograph.

Separation: The sample is vaporized and carried by an inert gas (e.g., helium, nitrogen)

through a capillary column. The separation is based on the differential partitioning of the

compound between the mobile and stationary phases.

Detection: A detector (e.g., Flame Ionization Detector - FID) measures the amount of

substance eluting from the column.

Analysis: The purity is calculated by integrating the area of the peak corresponding to 2-
Iodo-5-nitropyridine and comparing it to the total area of all peaks in the chromatogram.

Logical Workflow for Compound Characterization
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The following diagram illustrates a typical workflow for the characterization of a chemical

intermediate like 2-Iodo-5-nitropyridine in a research and development setting.
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Caption: Workflow for Chemical Intermediate Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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